4-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(pyridin-2-ylcarbamothioyl)benzamide

• Molecular Formula: C17H14BrN5OS
• Molecular Weight: 416.3 g/mol
• IUPAC Name: 4-[(4-bromopyrazol-1-yl)methyl]-N-(pyridin-2-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C17H14BrN5OS/c18-14-9-20-23(11-14)10-12-4-6-13(7-5-12)16(24)22-17(25)21-15-3-1-2-8-19-15/h1-9,11H,10H2,(H2,19,21,22,24,25)
• InChI Key: LABURDITKJXYHG-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)NC(=S)NC(=O)C2=CC=C(C=C2)CN3C=C(C=N3)Br

Description

4-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(pyridin-2-ylcarbamothioyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential biomedical applications and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(pyridin-2-ylcarbamothioyl)benzamide is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of specific enzymes involved in cancer cell growth and inflammation. Additionally, it may act by disrupting the cell membrane of bacteria, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, leading to their death. Additionally, it has been shown to reduce the production of pro-inflammatory cytokines, leading to a reduction in inflammation. Moreover, it has been found to inhibit the growth of various bacterial strains, leading to their death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(pyridin-2-ylcarbamothioyl)benzamide in lab experiments is its potential as a multi-targeted agent. This compound has shown activity against cancer cells, bacteria, and inflammation, making it a versatile compound for research. Additionally, this compound has shown low toxicity levels, making it a safer option for lab experiments.
However, one of the limitations of using this compound in lab experiments is its limited solubility in water. This can make it difficult to dissolve in aqueous solutions, leading to potential issues with experimental reproducibility.

Future Directions

There are several future directions for the research of 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(pyridin-2-ylcarbamothioyl)benzamide. One potential direction is to explore its potential as a drug delivery agent. This compound has shown low toxicity levels and has the potential to deliver drugs to specific targets in the body. Additionally, further research can be conducted to explore its potential as an anti-cancer agent, anti-inflammatory agent, and antimicrobial agent. Moreover, future studies can be conducted to improve the solubility of this compound in water, leading to increased experimental reproducibility.
In conclusion, this compound is a versatile chemical compound with potential biomedical applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various scientific research applications.

Synthesis Methods

4-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(pyridin-2-ylcarbamothioyl)benzamide can be synthesized using various methods. One of the most common methods involves the reaction between 4-bromo-1H-pyrazole-1-carbaldehyde and 4-aminobenzoic acid, followed by the addition of pyridine-2-carbonyl chloride and thiourea. The resulting product is then purified using column chromatography.

Scientific Research Applications

4-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(pyridin-2-ylcarbamothioyl)benzamide has shown potential in various scientific research applications. This compound has been studied for its anticancer properties and has been found to inhibit the growth of cancer cells. Additionally, it has been explored for its potential as an anti-inflammatory agent and has shown promising results in reducing inflammation. Moreover, it has been studied for its potential as an antimicrobial agent and has shown activity against various bacterial strains.